Cas no 2680884-32-4 (1-{7-azaspiro3.5nonan-1-yl}methanamine)

• Product Name: 1-{7-azaspiro3.5nonan-1-yl}methanamine
• CAS No: 2680884-32-4
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5654370
• PubChem ID: 154650556
• Update Time: 2025-10-28

1-{7-azaspiro3.5nonan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-28270771
• 2680884-32-4
• 1-{7-azaspiro[3.5]nonan-1-yl}methanamine
• 1-{7-azaspiro3.5nonan-1-yl}methanamine

• Inchi： 1S/C9H18N2/c10-7-8-1-2-9(8)3-5-11-6-4-9/h8,11H,1-7,10H2
• InChI Key： WQQFJLSUSWXPFH-UHFFFAOYSA-N
• SMILES： N1CCC2(CC1)CCC2CN

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 1-{7-azaspiro3.5nonan-1-yl}methanamine

Professional Introduction to Compound with CAS No. 2680884-32-4 and Product Name: 1-{7-azaspiro3.5nonan-1-yl}methanamine

The compound identified by the CAS number 2680884-32-4 and the product name 1-{7-azaspiro3.5nonan-1-yl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The spirocyclic core, characterized by the fusion of two rings, introduces a rigid framework that can enhance binding affinity and selectivity in molecular interactions, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the exploration of spirocyclic compounds has been extensively studied for their diverse pharmacological properties. The structural motif of 1-{7-azaspiro3.5nonan-1-yl}methanamine combines an azaspirane ring system with a methanamine substituent, which contributes to its distinctive chemical and biological profile. This compound has been investigated for its potential role in modulating biological pathways associated with neurological disorders, inflammation, and cancer. The presence of the azaspirane ring is particularly noteworthy, as it has been shown to exhibit significant bioactivity due to its ability to interact with specific targets in biological systems.

One of the most compelling aspects of 1-{7-azaspiro3.5nonan-1-yl}methanamine is its structural versatility, which allows for modifications that can fine-tune its pharmacological properties. Researchers have leveraged this flexibility to develop derivatives with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that modifications at the methanamine substituent can significantly alter the compound's binding affinity to biological targets, providing insights into structure-activity relationships (SAR) that are critical for drug design.

The synthesis of 1-{7-azaspiro3.5nonan-1-yl}methanamine involves complex organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. The spirocyclic core is typically formed through a [2+2] cycloaddition reaction between an azadiene and a diene, followed by functional group transformations to introduce the methanamine moiety. These synthetic strategies have been refined over the years, enabling chemists to access a wide range of spirocyclic derivatives with high yields and purity.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of spirocyclic compounds like 1-{7-azaspiro3.5nonan-1-yl}methanamine. Molecular modeling techniques have been employed to predict binding interactions between this compound and its target proteins, providing valuable insights into its mechanism of action. These computational studies have complemented experimental efforts, allowing researchers to design more effective derivatives with targeted pharmacological profiles.

In the realm of drug development, 1-{7-azaspiro3.5nonan-1-yl}methanamine has shown promise as a lead compound for treating various diseases. Preclinical studies have indicated that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to interact with specific enzymes and receptors has led to investigations into its potential as an anticancer agent. The compound's unique structure suggests that it may be able to disrupt oncogenic signaling pathways, making it a candidate for further development in oncology research.

The safety profile of 1-{7-azaspiro3.5nonan-1-yl}methanamine is another critical aspect that has been thoroughly evaluated in preclinical studies. Toxicology assessments have revealed that the compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical translation. However, further studies are needed to fully understand its long-term effects and potential side effects in humans. These ongoing investigations are essential for ensuring that the compound can be safely used in medical applications once it reaches clinical trials.

The future directions for research on 1-{7-azaspiro3.5nonan-1-yl}methanamine are multifaceted and exciting. Researchers are exploring new synthetic routes to improve yield and scalability, as well as employing advanced techniques like biocatalysis to enhance molecular complexity efficiently. Additionally, collaborations between chemists and biologists are paving the way for more integrated approaches to drug discovery, where computational modeling is used in tandem with experimental validation.

In conclusion, 1-{7-azaspiro3.5nonan-1-yl}methanamine (CAS No. 2680884-32-4) represents a significant contribution to the field of pharmaceutical chemistry due to its unique structural features and promising biological activities. Its spirocyclic core offers a versatile platform for designing novel therapeutic agents, while its methanamine substituent provides additional opportunities for structural optimization. As research continues to uncover new applications for this compound, it holds great potential for advancing treatments in various disease areas.